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Compound of Interest

Compound Name: 4-Cyclohexylphenol

Cat. No.: B075765

An In-depth Technical Guide to 4-Cyclohexylphenol

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, and synthesis of 4-Cyclohexylphenol, tailored for researchers,
scientists, and professionals in drug development.

Molecular Structure and Properties

4-Cyclohexylphenol is an organic compound featuring a cyclohexyl group bonded to a phenol
ring at the para position (position 4). Its chemical formula is C12H160.[1][2][3][4][5] The
structure consists of a hydroxyl (-OH) group attached to a benzene ring, which is in turn
substituted by a cyclohexane ring. This structure imparts both hydrophobic (cyclohexyl and
benzene rings) and hydrophilic (hydroxyl group) characteristics to the molecule.

Physicochemical Data

The key quantitative properties of 4-Cyclohexylphenol are summarized in the table below for
easy reference.
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Property Value Reference
Molecular Formula C12H160 [L121314151161 71
Molecular Weight 176.25 g/mol [1][4]5]16]

CAS Registry Number 1131-60-8 [1112][3]

White to light yellow

Appearance ] ) [2]
solid/crystalline powder

Melting Point 129-133 °C [1]

Boiling Point 213-215°C [1]

Canonical SMILES

C1CCC(CC1)C2=CC=C(C=C2

0 [2]

Purity

>098.0% (by GC) [7]

Experimental Protocol: Synthesis of 4-
Cyclohexylphenol

A common method for synthesizing 4-Cyclohexylphenol is through the hydroalkylation of

phenol.[8] The following protocol is based on a documented procedure involving a palladium

catalyst and a molten salt medium.[8]

Objective: To selectively synthesize 4-Cyclohexylphenol from phenol via hydroalkylation.

Materials:

e Phenol (30 g)

Hydrogen (H2) gas

High-pressure reactor

1% Palladium on Alumina (Pd-Al203) catalyst (1 g)

Sodium chloride-Aluminum chloride (NaClI-AlICI3) molten salt (1:1 mol ratio, 6 g)
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Procedure:

e Reactor Charging: In a high-pressure reactor, combine phenol (30 g), the 1% Pd-Al203
catalyst (1 g), and the NaCl-AICI3 molten salt mixture (6 g).

e Sealing and Purging: Seal the reactor securely. Purge the reactor with hydrogen gas to
remove any air and create an inert atmosphere.

o Pressurization: Pressurize the reactor with hydrogen gas to the desired operating pressure.
e Heating and Reaction: Heat the reactor to 120°C while stirring the mixture.

o Reaction Monitoring: Maintain the reaction conditions for a period of 4.5 hours. Monitor the
reaction progress if analytical equipment is available (e.g., via sampling and GC analysis).

o Cooling and Depressurization: After the reaction period, cool the reactor to room
temperature. Carefully and slowly vent the excess hydrogen pressure.

e Product Isolation: Open the reactor and transfer the reaction mixture. The product, 4-
Cyclohexylphenol, can be isolated from the catalyst and molten salt through standard
purification techniques such as filtration, extraction, and recrystallization.

e Analysis: Analyze the final product to confirm its identity and purity (e.qg., using GC, NMR,
and melting point analysis). A yield of approximately 31.9% can be expected under these
conditions.[8]

Visualized Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of 4-Cyclohexylphenol as
described in the protocol above.
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Synthesis Workflow of 4-Cyclohexylphenol

Reactants Catalyst & Medium

Phenol Hydrogen Gas 1% Pd-AlI203 NaClI-AICI3 (Molten Salt)
AN 7

Hydroalkylation
120°C, 4.5h

4-Cyclohexylphenol

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Cyclohexylphenol via phenol hydroalkylation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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